2-(4-ethyl-2-oxo-3-morpholinyl)-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-(4-ethyl-2-oxomorpholin-3-yl)-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C14H17FN2O3/c1-2-17-7-8-20-14(19)12(17)9-13(18)16-11-5-3-10(15)4-6-11/h3-6,12H,2,7-9H2,1H3,(H,16,18)
• InChI Key: YPDHETIYNATAMH-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCOC(=O)C1CC(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C14H17FN2O3
• Molecular Weight: 280.29 g/mol

Description

2-(4-ethyl-2-oxo-3-morpholinyl)-N-(4-fluorophenyl)acetamide, commonly known as EMA401, is a novel small molecule drug that has been extensively studied for its potential therapeutic applications in pain management. EMA401 is a highly selective antagonist of the angiotensin II type 2 receptor (AT2R), which is involved in the regulation of pain perception and inflammation.

Mechanism of Action

EMA401 is a highly selective antagonist of the 2-(4-ethyl-2-oxo-3-morpholinyl)-N-(4-fluorophenyl)acetamide, which is involved in the regulation of pain perception and inflammation. By blocking the 2-(4-ethyl-2-oxo-3-morpholinyl)-N-(4-fluorophenyl)acetamide, EMA401 reduces the release of pro-inflammatory cytokines and chemokines, leading to a reduction in pain and inflammation.
Biochemical and Physiological Effects:
EMA401 has been shown to reduce pain and inflammation in preclinical models of neuropathic pain, inflammatory pain, and cancer pain. It has also been shown to reduce blood pressure and improve renal function in preclinical models of hypertension and diabetic nephropathy.

Advantages and Limitations for Lab Experiments

One of the advantages of using EMA401 in lab experiments is its high selectivity for the 2-(4-ethyl-2-oxo-3-morpholinyl)-N-(4-fluorophenyl)acetamide, which reduces the risk of off-target effects. However, one of the limitations is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of EMA401. One direction is to further investigate its potential therapeutic applications in pain management, hypertension, heart failure, and diabetic nephropathy. Another direction is to develop more efficient synthesis methods to improve the yield and purity of the final product. Additionally, further studies are needed to better understand the pharmacokinetics and pharmacodynamics of EMA401 in humans.

Scientific Research Applications

EMA401 has been extensively studied for its potential therapeutic applications in pain management. It has been shown to be effective in preclinical models of neuropathic pain, inflammatory pain, and cancer pain. EMA401 has also been studied for its potential use in the treatment of other conditions such as hypertension, heart failure, and diabetic nephropathy.